Cas no 2229681-02-9 (5-(4-fluorophenyl)-2-oxopent-4-enoic acid)

• Product Name: 5-(4-fluorophenyl)-2-oxopent-4-enoic acid
• CAS No: 2229681-02-9
• MF: C₁₁H₉FO₃
• MW: 208.185766935349
• CID: 6331724
• PubChem ID: 165759102
• Update Time: 2025-07-22

5-(4-fluorophenyl)-2-oxopent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)-2-oxopent-4-enoic acid
• 2229681-02-9
• EN300-1788943

• Inchi： 1S/C11H9FO3/c12-9-6-4-8(5-7-9)2-1-3-10(13)11(14)15/h1-2,4-7H,3H2,(H,14,15)/b2-1+
• InChI Key： BGNQJPPWNKOKJD-OWOJBTEDSA-N
• SMILES： FC1C=CC(=CC=1)/C=C/CC(C(=O)O)=O

Computed Properties

• Exact Mass: 208.05357231g/mol
• Monoisotopic Mass: 208.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.4Ų

Additional information on 5-(4-fluorophenyl)-2-oxopent-4-enoic acid

Introduction to 5-(4-fluorophenyl)-2-oxopent-4-enoic acid (CAS No. 2229681-02-9)

5-(4-fluorophenyl)-2-oxopent-4-enoic acid, identified by its Chemical Abstracts Service (CAS) number 2229681-02-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of β-keto acids, characterized by its structural motif of a conjugated enone system linked to a carboxylic acid group. The presence of a fluorophenyl substituent at the 4-position introduces unique electronic and steric properties, making it a versatile scaffold for designing bioactive molecules.

The chemical structure of 5-(4-fluorophenyl)-2-oxopent-4-enoic acid consists of a five-carbon chain with a double bond at the 4-position, an oxygen atom forming a carbonyl group at the 2-position, and a fluorine-substituted benzene ring attached to the terminal carbon of the chain. This configuration allows for diverse interactions with biological targets, including enzymes and receptors, which has implications for its potential applications in drug discovery.

In recent years, the pharmaceutical industry has increasingly focused on developing small-molecule inhibitors targeting various therapeutic pathways. The fluorophenyl moiety in this compound enhances its binding affinity and selectivity due to the electron-withdrawing nature of fluorine, which can modulate the electronic properties of adjacent functional groups. This feature has made 5-(4-fluorophenyl)-2-oxopent-4-enoic acid a valuable intermediate in synthesizing novel pharmacophores.

One of the most compelling aspects of this compound is its utility in the synthesis of fluorinated β-keto esters, which are known for their broad spectrum of biological activities. These derivatives have been explored in the development of antimicrobial agents, anti-inflammatory drugs, and even potential chemotherapeutic compounds. The fluorine atom's ability to influence metabolic stability and pharmacokinetic properties has been particularly noted in preclinical studies, suggesting that derivatives of 5-(4-fluorophenyl)-2-oxopent-4-enoic acid may exhibit improved bioavailability and reduced toxicity compared to non-fluorinated analogs.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 5-(4-fluorophenyl)-2-oxopent-4-enoic acid with high precision. Molecular docking studies have revealed that this compound can interact with enzymes such as cytochrome P450 family members, which are critical in drug metabolism. The enone system's ability to form hydrogen bonds and π-stacking interactions further enhances its potential as a drug candidate. These insights have guided the design of more potent derivatives targeting specific therapeutic indications.

The synthesis of 5-(4-fluorophenyl)-2-oxopent-4-enoic acid involves multi-step organic reactions, typically starting from commercially available precursors like 4-fluorobenzaldehyde and malonic acid derivatives. The introduction of the enone group is often achieved through condensation reactions followed by oxidation, while fluorination can be performed using selective fluorinating agents. These synthetic pathways highlight the compound's accessibility for further derivatization, allowing chemists to tailor its properties for specific applications.

In clinical research, 5-(4-fluorophenyl)-2-oxopent-4-enoic acid has been investigated as a precursor for novel antiviral agents. The structural features present in this compound mimic natural metabolites that are involved in viral replication cycles. By inhibiting key enzymes or disrupting viral assembly processes, derivatives of this compound could offer new therapeutic strategies against emerging infectious diseases. Preliminary in vitro studies have demonstrated promising activity against certain viral strains, warranting further exploration.

The role of fluoroaromatic compounds in medicinal chemistry cannot be overstated, and 5-(4-fluorophenyl)-2-oxopent-4-enoic acid exemplifies their importance. Fluoro substitution can alter both pharmacodynamics and pharmacokinetics by influencing solubility, lipophilicity, and metabolic stability. This compound's unique combination of structural elements makes it an attractive candidate for developing next-generation therapeutics that address unmet medical needs.

As research continues to uncover new biological targets and mechanisms, the demand for specialized intermediates like 5-(4-fluorophenyl)-2-oxopent-4-enoic acid is expected to grow. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the discovery pipeline, leading to innovative treatments for various diseases. The compound's versatility as a building block ensures its continued relevance in synthetic organic chemistry and drug development.

In conclusion, 5-(4-fluorophenyl)-2-oxopent-4-enoic acid (CAS No. 2229681-02-9) represents a significant advancement in pharmaceutical chemistry due to its structural complexity and functional diversity. Its potential applications span multiple therapeutic areas, driven by its ability to interact with biological targets through well-defined chemical interactions. As research progresses, this compound is poised to contribute substantially to the development of novel drugs that improve patient outcomes worldwide.